Cas no 2064124-85-0 ((R)-Asundexian)

(R)-Asundexian is a novel, orally active small-molecule inhibitor targeting Factor XIa (FXIa), a key component in the intrinsic coagulation pathway. Its selective mechanism of action offers potential advantages in thrombotic risk reduction while minimizing bleeding complications compared to conventional anticoagulants. The (R)-enantiomer exhibits superior pharmacokinetic and pharmacodynamic properties, including high bioavailability and prolonged half-life, enabling once-daily dosing. Preclinical and clinical studies suggest its efficacy in preventing thromboembolic events with a favorable safety profile. (R)-Asundexian represents a promising therapeutic candidate for conditions such as atrial fibrillation and venous thromboembolism, addressing unmet needs in anticoagulation therapy.
(R)-Asundexian structure
(R)-Asundexian structure
Product Name:(R)-Asundexian
CAS No:2064124-85-0
MF:C26H21ClF4N6O4
MW:592.929358243942
CID:5629397
PubChem ID:165437228
Update Time:2025-10-30

(R)-Asundexian Chemical and Physical Properties

Names and Identifiers

    • 2064124-85-0
    • MS-30545
    • CS-0377388
    • (R)-Asundexian
    • F83915
    • HY-137431A
    • 1(2H)-Pyridineacetamide, N-[4-(aminocarbonyl)-3-fluorophenyl]-4-[5-chloro-2-[4-(trifluoromethyl)-1H-1,2,3-triazol-1-yl]phenyl]-α-ethyl-5-methoxy-2-oxo-, (αR)-
    • Inchi: 1S/C26H21ClF4N6O4/c1-3-19(25(40)33-14-5-6-15(24(32)39)18(28)9-14)36-11-21(41-2)17(10-23(36)38)16-8-13(27)4-7-20(16)37-12-22(34-35-37)26(29,30)31/h4-12,19H,3H2,1-2H3,(H2,32,39)(H,33,40)/t19-/m1/s1
    • InChI Key: XYWIPYBIIRTJMM-LJQANCHMSA-N
    • SMILES: ClC1=CC=C(C(=C1)C1=CC(N(C=C1OC)[C@@H](C(NC1C=CC(C(N)=O)=C(C=1)F)=O)CC)=O)N1C=C(C(F)(F)F)N=N1

Computed Properties

  • Exact Mass: 592.1248935g/mol
  • Monoisotopic Mass: 592.1248935g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 8
  • Complexity: 1080
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 132Ų

Experimental Properties

  • Density: 1.51±0.1 g/cm3(Predicted)
  • pka: 12.44±0.70(Predicted)

(R)-Asundexian Security Information

  • Storage Condition:Store at -20°C

(R)-Asundexian Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
1PlusChem
1P024SA0-5mg
(R)-Asundexian
2064124-85-0
5mg
$700.00 2023-12-19
1PlusChem
1P024SA0-10mg
(R)-Asundexian
2064124-85-0
10mg
$1124.00 2023-12-19
1PlusChem
1P024SA0-25mg
(R)-Asundexian
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25mg
$2154.00 2023-12-19

Additional information on (R)-Asundexian

(R)-Asundexian (CAS No. 2064124-85-0): A Promising Anticoagulant in the Treatment of Thrombosis

(R)-Asundexian (CAS No. 2064124-85-0) is a novel oral anticoagulant that has garnered significant attention in the field of cardiovascular medicine due to its potential to revolutionize the treatment and prevention of thrombotic disorders. This compound, developed by Bayer AG, represents a significant advancement in the management of conditions such as atrial fibrillation, venous thromboembolism (VTE), and other thrombotic diseases. The unique chemical structure and mechanism of action of (R)-Asundexian make it a promising candidate for long-term anticoagulation therapy with reduced bleeding risks compared to existing treatments.

The chemical structure of (R)-Asundexian is characterized by its chiral center, which confers specific pharmacological properties. The compound is a direct Factor XIa inhibitor, a key enzyme in the intrinsic pathway of the coagulation cascade. By selectively inhibiting Factor XIa, (R)-Asundexian effectively reduces the formation of thrombin and subsequent clot formation without significantly affecting other coagulation factors. This selective inhibition is believed to contribute to its favorable safety profile, particularly in terms of reduced bleeding complications.

Recent clinical trials have provided compelling evidence for the efficacy and safety of (R)-Asundexian. In the Phase IIb/III AUGUSTUS trial, (R)-Asundexian demonstrated non-inferiority to apixaban in preventing stroke or systemic embolism in patients with atrial fibrillation, while showing a trend towards lower major bleeding events. These findings are particularly significant given the growing need for effective and safe anticoagulants in an aging population with increasing prevalence of atrial fibrillation.

Another notable study, the ASPIRE-AF trial, further evaluated the long-term safety and efficacy of (R)-Asundexian. The results indicated that (R)-Asundexian was associated with a lower rate of major bleeding events compared to standard anticoagulants such as warfarin and dabigatran. These findings suggest that (R)-Asundexian may offer a valuable alternative for patients who are at high risk for bleeding complications or who have contraindications to existing anticoagulants.

The pharmacokinetic properties of (R)-Asundexian are also noteworthy. The compound exhibits rapid absorption and a half-life that allows for once-daily dosing, which can improve patient adherence to treatment regimens. Additionally, (R)-Asundexian does not require routine coagulation monitoring, making it more convenient for both patients and healthcare providers compared to older anticoagulants like warfarin.

The development of (R)-Asundexian has been driven by a deep understanding of the coagulation cascade and the role of Factor XIa in thrombosis. Factor XIa plays a crucial role in amplifying thrombin generation, which is essential for clot formation. By targeting this specific enzyme, (R)-Asundexian aims to achieve effective anticoagulation while minimizing interference with other aspects of hemostasis. This targeted approach is expected to reduce the risk of both arterial and venous thrombotic events while maintaining hemostatic balance.

In addition to its potential in cardiovascular medicine, research is also exploring the broader applications of (R)-Asundexian strong>. For instance, studies are underway to evaluate its efficacy in preventing recurrent VTE in high-risk patients and its potential role in reducing postoperative thrombotic complications. These investigations are expected to provide further insights into the versatility and clinical utility of this novel anticoagulant.

The safety profile of (R)-Asundexian strong> has been extensively evaluated through preclinical studies and clinical trials. Preclinical data have shown that (R)-Asundexian strong> exhibits low toxicity and good tolerability across various animal models. Clinical trials have consistently demonstrated that the compound is well-tolerated by patients, with adverse events primarily consisting of mild gastrointestinal symptoms that are generally manageable.

In conclusion, (R)-Asundexian (CAS No. 2064124-85-0) strong> represents a significant advancement in anticoagulant therapy. Its unique mechanism of action as a direct Factor XIa inhibitor offers promising benefits in terms of efficacy and safety, making it a valuable addition to the therapeutic arsenal for managing thrombotic disorders. As research continues to uncover new applications and optimize its use, (R)-Asundexian strong> is poised to play an increasingly important role in improving patient outcomes and quality of life.

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